2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride

• IUPAC Name: 2-amino-2-(2-fluorophenyl)propan-1-ol;hydrochloride
• InChI: InChI=1S/C9H12FNO.ClH/c1-9(11,6-12)7-4-2-3-5-8(7)10;/h2-5,12H,6,11H2,1H3;1H
• InChI Key: JBRWPFDIQGRPKK-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(C1=CC=CC=C1F)N.Cl
• Molecular Formula: C9H13ClFNO
• Molecular Weight: 205.66 g/mol

Description

2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride is a useful research compound. Its molecular formula is C9H13ClFNO and its molecular weight is 205.66 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Uterine Relaxant Activity : A study by Viswanathan and Chaudhari (2006) synthesized novel racemic 1-(4-hydroxyphenyl)-2-[3-(substituted phenoxy)-2-hydroxy-1-propyl]aminopropan-1-ol hydrochlorides, including compounds similar to 2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride. These compounds showed potent uterine relaxant activity and delayed labor onset in pregnant rats (Viswanathan & Chaudhari, 2006).

• Synthesis of Chiral Alcohols : Jiang and Si (2004) developed a new, inexpensive chiral amino alcohol-based ligand for asymmetric alkynylation of chloral, leading to chiral trichloromethyl propargyl alcohols. This study highlights the importance of such compounds in synthesizing pharmaceutically important building blocks (Jiang & Si, 2004).

• Anticonvulsive and n-Cholinolytic Activities : Research by Papoyan et al. (2011) indicated that certain synthesized compounds, including variations of 2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride, exhibited pronounced anticonvulsive and peripheral n-cholinolytic activities (Papoyan et al., 2011).

• Anti-Influenza Virus Activity : A study by Oka et al. (2001) found that novel tricyclic compounds with a unique amine moiety, related to 2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride, showed potent anti-influenza A virus activity, indicating potential as novel human anti-influenza agents (Oka et al., 2001).

• Synthesis Methodology : Tan Bin (2010) discussed the synthesis of 2-(2-fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride, highlighting the easy operation, mild reaction conditions, short reaction time, and high yield of the process, which is relevant for the synthesis of related compounds like 2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride (Tan Bin, 2010).

• Antimicrobial Activity : Nagamani et al. (2018) synthesized novel 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)propan-1-ones, demonstrating promising antimicrobial activity against various bacteria and fungi. This suggests potential applications for structurally related compounds like 2-Amino-2-(2-fluorophenyl)propan-1-ol hydrochloride in antimicrobial research (Nagamani et al., 2018).